![molecular formula C20H17F2N5O2 B2721094 N-(2,4-difluorophenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide CAS No. 1359066-24-2](/img/structure/B2721094.png)
N-(2,4-difluorophenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-difluorophenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17F2N5O2 and its molecular weight is 397.386. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Diversified Synthesis of Triazoloquinoxalin Derivatives
An innovative synthesis method for various 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives was developed, utilizing a Ugi four-component reaction and copper-catalyzed tandem reactions. This approach enables rapid production of complex fused tricyclic scaffolds from readily available materials, demonstrating the chemical versatility of triazoloquinoxalin derivatives (An et al., 2017).
Synthesis and Inotropic Activity
A series of N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives were synthesized and evaluated for positive inotropic activity. The derivatives demonstrated significant inotropic effects compared to milrinone, a standard drug, indicating potential applications in cardiovascular therapeutics (Zhang et al., 2008).
Antiallergic Agents
New 1,4-dihydro-1,2,4-triazolo[4,3-a]quinoxaline-1,4-diones were found to be potent antiallergic agents, inhibiting histamine release and passive cutaneous anaphylaxis in rats. These findings indicate the therapeutic potential of these compounds in treating allergic reactions (Loev et al., 1985).
Novel Rapid-Onset Antidepressants
A group of 4-amino[1,2,4]triazolo[4,3-a]quinoxalines exhibited potential as rapid-acting antidepressant agents. These compounds bind selectively to adenosine receptors and could represent a new class of antidepressants, highlighting their neurological applications (Sarges et al., 1990).
Anticancer Activity of Urea Derivatives
1,2,4-Triazolo[4,3-a]-quinoline derivatives, specifically urea derivatives, demonstrated significant anticancer activity against human neuroblastoma and colon carcinoma cell lines. These findings suggest the potential of these compounds in cancer treatment (Reddy et al., 2015).
Anticonvulsant Properties
Novel quinoxaline derivatives were synthesized and evaluated for anticonvulsant properties, with two compounds showing promising activity. This suggests the utility of these compounds in epilepsy treatment (Alswah et al., 2013).
Analgesic, Anti-Inflammatory, and Antimicrobial Applications
Acyclic nucleoside analogues derived from pyrimido[4,5-b]quinolines exhibited analgesic, anti-inflammatory, antioxidant, and antimicrobial activities. These compounds offer diverse therapeutic applications, including potential use in pain management and infection control (El-Gazzar et al., 2009).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N5O2/c1-2-5-17-24-25-19-20(29)26(15-6-3-4-7-16(15)27(17)19)11-18(28)23-14-9-8-12(21)10-13(14)22/h3-4,6-10H,2,5,11H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIRCSEXKOOVZTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.